2-Amino-4-hydroxynicotinic acid
Description
2-Amino-4-hydroxynicotinic acid is a derivative of nicotinic acid . It has a molecular formula of C6H6N2O3. It is a product that is primarily used for research and development.
Synthesis Analysis
The synthesis of 2-Amino-4-hydroxynicotinic acid and its derivatives has been a subject of research. For instance, a study discusses the combination of Aldolases and Transaminases for the synthesis of 2-Amino-4-hydroxybutanoic Acid . Another study talks about the synthesis, structural analysis, and spectroscopic characterization of 2-amino-4-methylpyridiniium-4-hydroxybenzolate crystal .Molecular Structure Analysis
The molecular structure of 2-Amino-4-hydroxynicotinic acid can be analyzed using various methods such as X-ray diffraction (XRD), Fourier Transform Infrared Spectroscopy (FTIR), and Nuclear Magnetic Resonance (NMR). These methods provide insights into the molecular geometry, HOMO–LUMO energy gap, and molecular electrostatic potential (MEP) surface .Physical And Chemical Properties Analysis
Amino acids, including 2-Amino-4-hydroxynicotinic acid, are colorless, crystalline solids. They have a high melting point greater than 200°C. They are soluble in water, slightly soluble in alcohol, and dissolve with difficulty in methanol, ethanol, and propanol .Future Directions
The future directions in the research of 2-Amino-4-hydroxynicotinic acid and its derivatives could involve further exploration of their synthesis, structural analysis, and potential applications. For instance, a study discusses the future directions in the oxidative conversion of lignin, a complex organic polymer that shares some similarities with 2-Amino-4-hydroxynicotinic acid .
properties
IUPAC Name |
2-amino-4-oxo-1H-pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3/c7-5-4(6(10)11)3(9)1-2-8-5/h1-2H,(H,10,11)(H3,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCXCDJBGYOJBNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=C(C1=O)C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-hydroxynicotinic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-Pyrrolo[2,3-B]pyridine, 3-(phenylmethyl)-](/img/structure/B60618.png)
![5-Benzyloctahydro-1H-pyrrolo[3,4-C]pyridine](/img/structure/B60631.png)
![6-Chloroimidazo[1,2-b]pyridazine-2-carboxamide](/img/structure/B60634.png)
